Cas no 1805605-96-2 (4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde
• CAS No: 1805605-96-2
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4884571
• Update Time: 2025-05-23

4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-3-1-11-4(2-13)6(12(14)15)5(3)7(9)10/h1-2,7H
• InChI Key： ZGQBGTIFSAUMLM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=O)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde

Recent Advances in the Study of 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde (CAS: 1805605-96-2)

4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde (CAS: 1805605-96-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting infectious diseases and oncology. Recent studies have highlighted its potential in the development of novel kinase inhibitors and antimicrobial agents, owing to its unique chemical properties and reactivity.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde as a key building block in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the difluoromethyl and nitro groups on the pyridine ring significantly enhance the binding affinity of the resulting compounds to the ATP-binding site of EGFR, thereby improving their inhibitory activity against mutant forms of the receptor commonly found in non-small cell lung cancer (NSCLC).

In another recent investigation, the compound was utilized in the development of novel antimicrobial agents targeting drug-resistant bacterial strains. The presence of the fluorine atoms and the nitro group was found to enhance the compound's ability to penetrate bacterial cell walls and interfere with essential enzymatic processes. This research, published in Bioorganic & Medicinal Chemistry Letters (2024), reported promising in vitro activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli.

The synthetic pathways for 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde have also been optimized in recent years. A 2024 study in Organic Process Research & Development detailed a scalable and cost-effective method for its production, involving a sequential fluorination-nitration-oxidation approach. This advancement is expected to facilitate broader access to the compound for research and industrial applications.

From a safety and pharmacokinetic perspective, preliminary studies have shown that derivatives of 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde exhibit favorable metabolic stability and low toxicity profiles in animal models. These findings, reported in Xenobiotica (2023), suggest that the compound's scaffold may be suitable for further development into clinical candidates.

Looking ahead, researchers are exploring the potential of 4-(Difluoromethyl)-5-fluoro-3-nitropyridine-2-carboxaldehyde in other therapeutic areas, including neurodegenerative diseases and autoimmune disorders. Its ability to serve as a precursor for compounds that modulate various biological targets makes it a valuable asset in drug discovery pipelines. Future studies are expected to focus on expanding its applications and optimizing its derivatives for improved efficacy and selectivity.